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Compound of Interest

Compound Name: Lambrolizumab

Cat. No.: B13387342

The following guidelines provide essential safety and logistical information for the proper
disposal of Lambrolizumab, also known as Pembrolizumab (Keytruda), intended for
researchers, scientists, and drug development professionals. These procedures are critical for
maintaining laboratory safety and ensuring regulatory compliance.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, it is crucial to handle Lambrolizumab with
appropriate personal protective equipment (PPE) to minimize exposure risks. Although
monoclonal antibodies (mAbs) are not always classified as cytotoxic, it is best practice to
handle them with care due to the lack of long-term occupational exposure data.[1][2]

Recommended Personal Protective Equipment (PPE):
o Gloves: Wear disposable latex or nitrile gloves.[3]
» Protective Clothing: A laboratory coat is required.[4][5]

o Eye and Face Protection: Use chemical safety goggles and a face shield, especially where
splashing is possible.

Always wash hands thoroughly after handling the material. Do not eat, drink, or smoke in areas
where Lambrolizumab is handled or stored.
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Waste Categorization and Segregation

Proper disposal begins with correct waste segregation. Lambrolizumab, as an antineoplastic
drug, should be managed according to guidelines for hazardous or chemotherapy waste, even
in trace amounts.

Waste Type Description Container Type

Items with less than 3% of the

original drug remaining by Yellow, puncture-resistant,
Trace Contaminated Waste weight (e.g., empty vials, single-use sharps containers
syringes, gloves, gowns, and or chemotherapy waste bags.

other contaminated PPE).

Items containing more than 3%
_ of the original drug, including Black RCRA hazardous waste
Bulk Contaminated Waste ) ] ) )
partially full vials, syringes, or containers.

materials from a large spill.

Step-by-Step Disposal Protocol

Protocol for Trace Contaminated Waste:

e Segregation: Immediately after use, place all trace-contaminated items, such as empty vials,
used syringes, needles, and contaminated PPE, into a designated yellow chemotherapy
waste container.

o Sharps: All sharps (needles, syringes) must be placed in a puncture-resistant yellow sharps
container.

o Labeling: Ensure the waste container is clearly labeled as "Trace Chemotherapy Waste" or
"Biohazard," in accordance with your institution's and local regulations.

e Sealing: When the container is full (do not overfill), securely seal it to prevent leaks or spills.

» Storage: Store the sealed container in a designated, secure area away from general
laboratory traffic until it is collected by a licensed medical waste management company.
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» Disposal: Arrange for pickup and disposal by a certified hazardous waste contractor. This
waste should be incinerated at a licensed facility.

Protocol for Bulk Contaminated Waste:

e Segregation: Place all bulk-contaminated materials, including unused or partially used vials
and spill cleanup materials, into a designated black RCRA hazardous waste container.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the
specific chemical name (Pembrolizumab).

o Sealing and Storage: Securely seal the container and store it in a designated hazardous
waste accumulation area.

o Disposal: Disposal must be handled by a licensed hazardous waste disposal company in
accordance with EPA regulations (40 CFR part 261).

Spill Management Protocol

In the event of a spill, follow these procedures to minimize exposure and ensure proper
cleanup.

o Evacuate and Secure: Alert others in the area and restrict access to the spill location.

o Don PPE: Wear appropriate PPE, including double gloves, a gown, eye protection, and a
face shield.

o Containment: For liquid spills, cover with an absorbent material (e.g., sand, diatomite, or
universal binders). For solid spills, carefully moisten the material to prevent dust generation.

o Cleaning: Carefully collect all contaminated materials using scoops or other appropriate tools
and place them into a black RCRA hazardous waste container.

o Decontamination: Clean the spill area thoroughly with a suitable disinfectant or detergent,
followed by water.

o Dispose of Cleanup Materials: All materials used for cleanup, including contaminated PPE,
must be disposed of as bulk chemotherapy waste in the black RCRA container.
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» Reporting: Report the spill to your institution's Environmental Health and Safety department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Lambrolizumab waste.
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Caption: Lambrolizumab Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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